molecular formula C28H28D8N4O3S B1191696 Lurasidone Metabolite 14283 D8

Lurasidone Metabolite 14283 D8

Cat. No. B1191696
M. Wt: 516.72
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lurasidone Metabolite 14283 D8 is the deuterium labeled Lurasidone Metabolite 14283, which is a metabolite of Lurasidone.

Scientific Research Applications

Pharmacokinetics and Clinical Pharmacology

A critical aspect of research on Lurasidone metabolite 14283 D8 (ID-14283) involves understanding its pharmacokinetics. A study developed a liquid chromatography-tandem mass spectrometric (LC-MS/MS) assay for quantifying lurasidone and ID-14283, demonstrating its utility in clinical pharmacokinetic studies (Mahitej Yadav Katteboina et al., 2016). This research highlights the metabolite's stable pharmacokinetic profile and its potential for monitoring therapeutic drug levels in patients.

Neurochemical Impact and Antipsychotic Properties

Lurasidone and its metabolites, including ID-14283, exhibit significant neurochemical effects, contributing to its antipsychotic properties. The binding affinity to various neurotransmitter receptors, notably serotonin and dopamine receptors, underpins its efficacy in treating psychiatric conditions. Studies detail lurasidone's high affinity for dopamine D2 and serotonin 5-HT2A, 5-HT7, and 5-HT1A receptors, with ID-14283 contributing to the drug's overall pharmacological profile (T. Ishibashi et al., 2010; T. Horisawa et al., 2013). These interactions are crucial for its antipsychotic efficacy and favorable side effect profile.

Enhancing Drug Formulation and Bioavailability

Recent advancements in drug delivery systems have explored the incorporation of lurasidone and its metabolites into nanostructured formulations to improve oral bioavailability and mitigate the food effect, a significant compliance barrier. Research indicates that nano-emulsions, nanosuspensions, and silica-lipid hybrid (SLH) microparticles can significantly enhance lurasidone's bioavailability, potentially leading to better patient outcomes and reduced side effects (Tahlia R. Meola et al., 2021). This innovative approach addresses the challenges of lurasidone's pharmacokinetics and could revolutionize the administration of psychotropic medications.

properties

Molecular Formula

C28H28D8N4O3S

Molecular Weight

516.72

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.